N'-(diphenylmethylene)-2-piperidinoacetohydrazide
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Overview
Description
N'-(diphenylmethylene)-2-piperidinoacetohydrazide is a useful research compound. Its molecular formula is C20H23N3O and its molecular weight is 321.424. The purity is usually 95%.
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Scientific Research Applications
Analytical Characterization and Synthetic Approaches
Preparation and Characterization of Research Chemicals : A study detailed the synthesis and analytical characterization of diphenidine and its analogues, revealing insights into their structural properties and potential as dissociative agents. Analytical techniques such as high-resolution mass spectrometry (HR-ESI-MS) and nuclear magnetic resonance spectroscopy (NMR) were employed for differentiation and characterization purposes (Wallach et al., 2015).
Microwave-Assisted Synthesis of Sulfonyl Hydrazones : Research on sulfonyl hydrazone scaffolds incorporating piperidine derivatives highlighted their significance in medicinal chemistry. The study demonstrated the synthesis of novel compounds, offering insights into their antioxidant and anticholinesterase activities (Karaman et al., 2016).
Medicinal Chemistry Applications
Gastric Antisecretory Agents : Piperidine derivatives have been explored for their potential as nonanticholinergic gastric antisecretory drugs. This research aimed at developing compounds for peptic ulcer disease treatment, identifying fenoctimine as a candidate lacking anticholinergic activity (Scott et al., 1983).
Synthesis of Amino Piperidine Derivatives : The chemical synthesis of (2S,3R)-(-)-epi-CP-99,994 utilized a differentially protected 2,3-diamino ester, demonstrating a method for generating compounds with potential pharmaceutical applications (Davis & Zhang, 2009).
Environmental and Ecotoxicological Studies
- Photoreduction Studies in Photosystem 2 : Diphenylcarbazide, related structurally to N'-(diphenylmethylene)-2-piperidinoacetohydrazide, was used in studies to understand the photochemical reactions in photosystem 2 of chloroplasts. This research provides a method for assessing photosystem 2 activity, relevant in environmental science and plant physiology (Vernon & Shaw, 1969).
Mechanism of Action
Safety and Hazards
Future Directions
Properties
IUPAC Name |
N-(benzhydrylideneamino)-2-piperidin-1-ylacetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H23N3O/c24-19(16-23-14-8-3-9-15-23)21-22-20(17-10-4-1-5-11-17)18-12-6-2-7-13-18/h1-2,4-7,10-13H,3,8-9,14-16H2,(H,21,24) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LVFPWMJMZNQNSK-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCN(CC1)CC(=O)NN=C(C2=CC=CC=C2)C3=CC=CC=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H23N3O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
321.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.